Cas no 2172520-25-9 (1-(2-cyclopropylethyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(2-cyclopropylethyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172520-25-9
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 6592945
• PubChem ID: 165571337
• Update Time: 2025-05-21

1-(2-cyclopropylethyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyclopropylethyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde
• 2172520-25-9
• EN300-1594635

• Inchi： 1S/C11H17N3O/c1-8(2)11-10(7-15)12-13-14(11)6-5-9-3-4-9/h7-9H,3-6H2,1-2H3
• InChI Key： MVNPUFVCEYYHQX-UHFFFAOYSA-N
• SMILES： O=CC1=C(C(C)C)N(CCC2CC2)N=N1

Computed Properties

• Exact Mass: 207.137162174g/mol
• Monoisotopic Mass: 207.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 47.8Ų

Additional information on 1-(2-cyclopropylethyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde

1-(2-Cyclopropylethyl)-5-(Propan-2-yl)-1H-1,2,3-Triazole-4-Carbaldehyde: A Comprehensive Overview

The compound 1-(2-cyclopropylethyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde, identified by the CAS number 2172520-25-9, is a fascinating molecule with a unique structure and diverse potential applications. This compound belongs to the class of heterocyclic aldehydes, specifically featuring a 1,2,3-triazole ring system. The presence of a cyclopropyl group and an isopropyl substituent adds complexity to its structure, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the importance of triazole-containing compounds in various fields, including pharmaceuticals, agrochemicals, and materials science. The 1H-1,2,3-triazole core of this molecule is known for its stability and reactivity under certain conditions. The aldehyde group at position 4 further enhances its functional versatility, allowing for participation in a wide range of chemical reactions such as condensations, oxidations, and reductions.

The synthesis of this compound typically involves multi-step processes that incorporate both organic and transition-metal-catalyzed reactions. For instance, the formation of the triazole ring can be achieved through the Huisgen cycloaddition reaction, which is a cornerstone in click chemistry. This method not only ensures high yields but also provides excellent control over the stereochemistry of the product. The introduction of the cyclopropylethyl and isopropyl groups requires careful planning to avoid steric hindrance and ensure optimal reactivity.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. Its aldehyde functionality makes it an ideal candidate for forming imine bonds, which are crucial in peptide synthesis and drug design. Additionally, the triazole moiety has been shown to exhibit bioisosteric properties, making it a valuable substitute for other heterocycles in medicinal chemistry.

In terms of biological activity, preliminary assays have indicated that this compound may possess antimicrobial properties. The combination of the triazole ring and the aldehyde group could synergistically contribute to its ability to inhibit bacterial growth. However, further studies are required to validate these findings and explore potential therapeutic applications.

The structural complexity of this compound also makes it an attractive candidate for materials science applications. For example, its ability to form hydrogen bonds could be exploited in designing new polymers or supramolecular assemblies. Furthermore, the presence of electron-withdrawing groups like the aldehyde may enhance its electronic properties, making it suitable for use in organic electronics.

In conclusion, 1-(2-cyclopropylethyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde represents a versatile molecule with significant potential across multiple disciplines. Its unique structure and functional groups provide ample opportunities for further research and development. As advancements in synthetic methodologies continue to emerge, this compound will undoubtedly play a pivotal role in shaping future innovations in chemistry and related fields.